Cas no 3151-45-9 (Butanoic acid,4-(dodecylamino)-4-oxo-)

Butanoic acid,4-(dodecylamino)-4-oxo- structure
3151-45-9 structure
Product Name:Butanoic acid,4-(dodecylamino)-4-oxo-
CAS No:3151-45-9
MF:C16H31NO3
MW:285.422245264053
CID:315547
PubChem ID:316047
Update Time:2025-04-19

Butanoic acid,4-(dodecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-(dodecylamino)-4-oxo-
    • 4-(dodecylamino)-4-oxobutanoic acid
    • AC1L7T12
    • N-Dodecylsuccinaminsaeure
    • NSC243496
    • DTXSID90311450
    • SCHEMBL1001785
    • AKOS003881016
    • 3151-45-9
    • NSC-243496
    • Inchi: 1S/C16H31NO3/c1-2-3-4-5-6-7-8-9-10-11-14-17-15(18)12-13-16(19)20/h2-14H2,1H3,(H,17,18)(H,19,20)
    • InChI Key: OCXMYNMKUFUCKP-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)O)NCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 285.23053
  • Monoisotopic Mass: 285.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 0.973
  • Boiling Point: 470.7°C at 760 mmHg
  • Flash Point: 238.5°C
  • Refractive Index: 1.467
  • PSA: 66.4
  • LogP: 4.27920
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